Cas no 20627-32-1 (6,7,8-trimethyltetraphene)

• Product Name: 6,7,8-trimethyltetraphene
• CAS No: 20627-32-1
• MF: C₂₁H₁₈
• MW: 270.367625713348
• CID: 1395020
• PubChem ID: 88621
• Update Time: 2025-04-20

6,7,8-trimethyltetraphene Chemical and Physical Properties

Names and Identifiers

• 6,7,8-trimethyltetraphene
• 6,7,8-trimethylbenz[ a]anthracene
• BRN 2561178
• 6,7,8-Trimethylbenz[a]anthracene
• 6,7,8-Trimethylbenz(a)anthracene
• DTXSID80942818
• BDBUCKHMCRKPNT-UHFFFAOYSA-N
• Benz(a)anthracene, 6,7,8-trimethyl-
• 20627-32-1

• Inchi： 1S/C21H18/c1-13-7-6-9-17-12-19-18-10-5-4-8-16(18)11-14(2)21(19)15(3)20(13)17/h4-12H,1-3H3
• InChI Key： BDBUCKHMCRKPNT-UHFFFAOYSA-N
• SMILES： C12C(C)=CC3C=CC=CC=3C1=CC1C=CC=C(C)C=1C=2C

Computed Properties

• Exact Mass: 270.14094
• Monoisotopic Mass: 270.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0691 (estimate)
• Boiling Point: 480.48°C (rough estimate)
• Refractive Index: 1.7120 (estimate)
• PSA: 0